4-(4-Isopropylphenyl)pyridine
Description
4-(4-Isopropylphenyl)pyridine is a heterocyclic aromatic compound consisting of a pyridine ring substituted at the 4-position with a 4-isopropylphenyl group. The isopropyl substituent introduces steric bulk and lipophilicity, which influence its physicochemical properties, such as solubility, melting point, and reactivity.
Properties
Molecular Formula |
C14H15N |
|---|---|
Molecular Weight |
197.27 g/mol |
IUPAC Name |
4-(4-propan-2-ylphenyl)pyridine |
InChI |
InChI=1S/C14H15N/c1-11(2)12-3-5-13(6-4-12)14-7-9-15-10-8-14/h3-11H,1-2H3 |
InChI Key |
AEGOJBOMWGKUJH-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)C2=CC=NC=C2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Tables
Table 1. Substituent Effects on Pyridine Derivatives
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